[1,2,4]Triazolo[4,3-a]pyridin-3-amine
Overview
Description
“[1,2,4]Triazolo[4,3-a]pyridin-3-amine” is a novel chemotype that has been identified as a new player in the field of IDO1 catalytic holo-inhibitors . It has been recognized for its potential in cancer immunotherapy, as it can boost the immune response and work in synergy with other immunotherapeutic agents .
Molecular Structure Analysis
The molecular structure of “[1,2,4]Triazolo[4,3-a]pyridin-3-amine” has been analyzed using the B3LYP/6-311G approach and the GAUSSIAN 16W program . XRD studies revealed that the compound crystallizes in the centrosymmetric monoclinic space group P 2 1 / n with eight molecules per unit cell . The asymmetric unit contains two “[1,2,4]Triazolo[4,3-a]pyridin-3-amine” molecules linked via N–H⋯N hydrogen bonds with a R 22 (8) graph .Physical And Chemical Properties Analysis
The structural and spectroscopic properties of “[1,2,4]Triazolo[4,3-a]pyridin-3-amine” have been described . Its FTIR spectrum was recorded in the 100–4000 cm −1 range and its FT-Raman spectrum in the range 80–4000 cm −1 . The Stokes shifts derived from the optical spectra were equal to 9410 cm −1 for the triazole ring and 7625 cm −1 for the pyridine ring .Scientific Research Applications
Synthesis of Heterocyclic Compounds
“[1,2,4]Triazolo[4,3-a]pyridin-3-amine” is used in the synthesis of heterocyclic compounds, which have enormous applications in medicinal and pharmaceutical chemistry . A catalyst-free, additive-free, and eco-friendly method for synthesizing 1,2,4-triazolo [1,5- a ]pyridines under microwave conditions has been established .
Structural and Optical Properties
The structural and spectroscopic properties of “[1,2,4]Triazolo[4,3-a]pyridin-3-amine” have been studied extensively . Its FTIR and FT-Raman spectra were analyzed using the B3LYP/6-311G (2d,2p) approach and the GAUSSIAN 16W program .
Pharmaceutical Applications
“[1,2,4]Triazolo[4,3-a]pyridin-3-amine” derivatives have been recognized as antifungal , insecticidal , antibacterial , anticonvulsant , antioxidant , and herbicidal agents. They also act as adenosine receptors or HIF prolyl hydrolase and myeloperoxidase inhibitors.
Treatment of Type II-Diabetes Mellitus
3-(Trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine, a derivative of “[1,2,4]Triazolo[4,3-a]pyridin-3-amine”, is the key pharmacophore of sitagliptin phosphate, a new drug for the treatment of type II-diabetes mellitus .
Material Sciences
These types of compounds have various applications in the material sciences fields as well .
Bioactive Compounds
1,2,4-triazolo [1,5- a ]pyridine, with a bridge-headed nitrogen atom, is usually found in medicinal and biologically active compounds . It exhibits numerous activities, including acting as RORγt inverse agonists , PHD-1 , JAK1 , and JAK2 inhibitors .
Treatment of Cardiovascular Disorders
These compounds are utilized in the treatment of cardiovascular disorders .
Treatment of Hyperproliferative Disorders
These types of compounds are also used in the treatment of hyperproliferative disorders .
Mechanism of Action
“[1,2,4]Triazolo[4,3-a]pyridin-3-amine” has been identified as a new player in the field of IDO1 catalytic holo-inhibitors . IDO1 is considered an attractive target due to its crucial role in the maintenance of a balance between immune tolerance and immunity . The overexpression of IDO1 in the tumor microenvironment leads to a dysregulation of this balance, and to an escape of the tumor cells from immune control .
properties
IUPAC Name |
[1,2,4]triazolo[4,3-a]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-6-9-8-5-3-1-2-4-10(5)6/h1-4H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZQAIFOXJOCFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00227497 | |
Record name | (1,2,4)Triazolo(4,3-a)pyridin-3(2H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00227497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[4,3-a]pyridin-3-amine | |
CAS RN |
767-62-4 | |
Record name | (1,2,4)Triazolo(4,3-a)pyridin-3(2H)-imine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000767624 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 767-62-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76010 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (1,2,4)Triazolo(4,3-a)pyridin-3(2H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00227497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [1,2,4]triazolo[4,3-a]pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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